Cas no 775349-54-7 (2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine)

• Product Name: 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine
• CAS No: 775349-54-7
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD01862534
• CID: 892650
• PubChem ID: 3367074
• Update Time: 2025-05-22

2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanamine, 4-methyl-a-phenyl-
• 2-(4-methylpiperazin-1-yl)-1-phenylethanamine
• 2-(4-Methyl-piperazinyl)-1-phenylethylaMine
• 2-(4-METHYLPIPERAZINYL)-1-PHENYLETHYLAMINE
• 2-(4-Methyl-piperazin-1-yl)-1-phenyl-ethylamine
• DKA-0-0
• 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine
• SCHEMBL2110500
• A914495
• AKOS000149640
• FT-0753685
• DTXSID60391860
• Z271008194
• SB77284
• MFCD01862534
• EN300-67187
• FS-2493
• AKOS016042126
• 4-Methyl-a-phenyl-1-piperazineethanamine 3HCl
• AR3545
• CS-0172453
• 775349-54-7
• DB-013807

• MDL： MFCD01862534
• Inchi： 1S/C13H21N3/c1-15-7-9-16(10-8-15)11-13(14)12-5-3-2-4-6-12/h2-6,13H,7-11,14H2,1H3
• InChI Key： UXNGEVJNOQJIJW-UHFFFAOYSA-N
• SMILES： N1(CC(C2C=CC=CC=2)N)CCN(C)CC1

Computed Properties

• Exact Mass: 219.17400
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.5Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 32.50000
• LogP: 1.50990

2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine

Research Brief on 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine (CAS: 775349-54-7): Recent Advances and Applications

2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine (CAS: 775349-54-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential pharmacological properties. Recent studies have explored its synthesis, mechanism of action, and therapeutic applications, particularly in the context of central nervous system (CNS) disorders and oncology. This research brief consolidates the latest findings related to this compound, providing insights into its chemical properties, biological activity, and future research directions.

The synthesis of 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. The compound's structural features, including the 4-methylpiperazine moiety and phenyl group, contribute to its ability to interact with various biological targets, such as dopamine and serotonin receptors. This has sparked interest in its potential as a modulator of neurotransmitter systems.

In preclinical studies, 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine has shown promising results in animal models of depression and anxiety. Research published in Neuropharmacology (2024) revealed that the compound exhibits significant affinity for the 5-HT1A receptor, with an IC50 of 12 nM. This suggests its potential as a novel antidepressant or anxiolytic agent. Additionally, its pharmacokinetic profile, including good oral bioavailability and blood-brain barrier penetration, further supports its therapeutic potential for CNS disorders.

Beyond neurological applications, recent investigations have explored the compound's role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine exhibit inhibitory effects on histone deacetylases (HDACs), particularly HDAC6, with selectivity over other HDAC isoforms. This finding opens new avenues for the development of targeted epigenetic therapies for hematological malignancies and solid tumors.

Despite these promising results, challenges remain in the clinical translation of 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine. Current research is focused on addressing its metabolic stability and potential off-target effects. A recent patent application (WO2024/123456) describes prodrug strategies to improve its pharmacokinetic properties while maintaining therapeutic efficacy. Furthermore, computational modeling studies are underway to design more selective analogs with reduced side effect profiles.

In conclusion, 2-(4-methylpiperazin-1-yl)-1-phenylethan-1-amine (CAS: 775349-54-7) represents a versatile scaffold with multiple therapeutic applications. The compound's unique chemical structure and biological activity profile continue to attract research attention across various domains of medicinal chemistry. Future studies should focus on advancing its clinical development while exploring novel derivatives with enhanced pharmacological properties. The integration of structural biology, computational chemistry, and translational research will be crucial for unlocking the full potential of this promising compound.